Cas no 87991-87-5 (1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-2,6,8a-trimethyl-, cis-)

• Product Name: 1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-2,6,8a-trimethyl-, cis-
• CAS No: 87991-87-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 649319
• Update Time: 2023-08-03

1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-2,6,8a-trimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 4a,5,8,8a-tetrahydro-2,6,8a-trimethyl-, cis-
• 2,6,8abeta-Trimethyl-4abeta,5,8,8a-tetrahydronaphthalene-1,4-dione

• Inchi： 1S/C13H16O2/c1-8-4-5-13(3)10(6-8)11(14)7-9(2)12(13)15/h4,7,10H,5-6H2,1-3H3/t10-,13-/m0/s1
• InChI Key： HXWXKEZDPQKNQW-GWCFXTLKSA-N
• SMILES： O=C1C(C)=CC([C@@H]2CC(C)=CC[C@@]21C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 401
• Topological Polar Surface Area: 34.1